2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide

• IUPAC Name: 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide
• InChI: InChI=1S/C17H24N4O2/c1-12(21(5)11-15(22)20-17(2,3)4)16(23)19-14-9-7-6-8-13(14)10-18/h6-9,12H,11H2,1-5H3,(H,19,23)(H,20,22)
• InChI Key: CZXHWRUOEKODFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C#N)N(C)CC(=O)NC(C)(C)C
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide, also known as Boc-ONP, is a chemical compound used in scientific research. It is an amide derivative of 2-nitrophenylpropanoic acid and is commonly used as a coupling reagent in peptide synthesis.

Mechanism of Action

2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide works by activating the carboxyl group of the amino acid to be coupled, allowing it to react with the amine group of the incoming amino acid. The coupling reaction results in the formation of a peptide bond between the two amino acids.
Biochemical and Physiological Effects:
2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide is not known to have any significant biochemical or physiological effects. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide as a coupling reagent is its versatility. It has been shown to be effective for coupling a wide range of amino acids, making it a useful tool for peptide synthesis. Another advantage is its relatively low cost compared to other coupling reagents.
One limitation of using 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide is its potential for side reactions. If the reaction conditions are not carefully controlled, 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide can react with other functional groups on the amino acid, leading to unwanted side products. Another limitation is its low solubility in some solvents, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research involving 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide. One area of interest is the development of new coupling reagents with improved efficiency and selectivity. Another area of interest is the use of 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide in the synthesis of peptides with specific biological activities, such as antimicrobial or anticancer peptides. Finally, there is potential for the use of 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide in the synthesis of peptides for use in drug discovery and development.

Synthesis Methods

2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide can be synthesized by reacting 2-nitrophenylpropanoic acid with tert-butylamine and then coupling the resulting product with N-(2-cyanophenyl)propanamide. The reaction is typically carried out in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and a base such as triethylamine (TEA) or N-methylmorpholine (NMM).

Scientific Research Applications

2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide is widely used in peptide synthesis as a coupling reagent. It is commonly used in the synthesis of peptides containing unnatural amino acids or peptides with difficult coupling sites. 2-[[2-(tert-butylamino)-2-oxoethyl]-methylamino]-N-(2-cyanophenyl)propanamide has been shown to be an effective coupling reagent for a variety of amino acids, including arginine, lysine, and cysteine.